3-Chloro-4-methylphenyl 2-furoate

• Molecular Formula: C12H9ClO3
• Molecular Weight: 236.65 g/mol
• IUPAC Name: (3-chloro-4-methylphenyl) furan-2-carboxylate
• InChI: InChI=1S/C12H9ClO3/c1-8-4-5-9(7-10(8)13)16-12(14)11-3-2-6-15-11/h2-7H,1H3
• InChI Key: WCLGWMRHRLQJKF-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OC(=O)C2=CC=CO2)Cl

Description

3-Chloro-4-methylphenyl 2-furoate (CAS: 914453-08-0) is an aromatic ester with the molecular formula C₁₂H₉ClO₃ and a molar mass of 236.65 g/mol . Its structure comprises a 2-furoate moiety esterified with a 3-chloro-4-methyl-substituted phenyl group.

Comparison with Similar Compounds

Table 1: Key Properties of 3-Chloro-4-methylphenyl 2-furoate and Analogous Compounds

Compound Name	Molecular Formula	Substituents/Functional Groups	Synthesis Method	Key Properties/Applications	References
3-Chloro-4-methylphenyl 2-furoate	C₁₂H₉ClO₃	Phenyl (3-Cl, 4-CH₃), 2-furoate	Likely esterification of 3-chloro-4-methylphenol with 2-furoyl chloride	High hydrophobicity; potential material intermediate
5.5'-Isopropylidene-bis(ethyl 2-furoate) (DEBF)	C₁₃H₁₄O₆	Bis(ethyl 2-furoate) with isopropylidene bridge	Acid-catalyzed condensation of ethyl 2-furoate and acetone	95% yield; used in nanoparticle synthesis
Diloxanide Furoate	C₁₄H₁₁Cl₂NO₄	Phenyl (4-N-methyl-dichloroacetamido), 2-furoate	Multi-step synthesis with dichloroacetamido group introduction	Antiparasitic drug; clinical use
2-(4-Chlorophenyl)-2-oxoethyl 3-(trifluoromethyl)benzoate	C₁₅H₉ClF₃O₃	4-Chlorophenyl, oxoethyl, 3-CF₃-benzoate	Esterification under standard conditions	Crystallographic studies; high thermal stability due to CF₃ group
3-Chloro-4-methylphenyl isocyanate	C₈H₆ClNO	Phenyl (3-Cl, 4-CH₃), isocyanate	Not specified in evidence	Hazardous material; high reactivity

Physicochemical Properties

• Hydrophobicity : The chloro and methyl groups in 3-chloro-4-methylphenyl 2-furoate increase hydrophobicity compared to Diloxanide Furoate, where the polar dichloroacetamido group enhances water solubility .
• Thermal Stability : The trifluoromethyl group in 2-(4-chlorophenyl)-2-oxoethyl 3-(trifluoromethyl)benzoate () improves thermal stability via strong electron-withdrawing effects, whereas the methyl group in 3-chloro-4-methylphenyl 2-furoate offers moderate stabilization .